![molecular formula C16H12N4 B1620796 1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole CAS No. 60492-61-7](/img/structure/B1620796.png)
1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole
Overview
Description
“1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole”, also known as DPP, is a heterocyclic compound. It has gained increasing attention in recent years due to its potential applications in various fields of research and industry. New derivatives of heterocyclic bearing pyrazole moiety were synthesized via green synthesis methods .
Synthesis Analysis
The synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been reported . This method provided the desired products with moderate to good yields .
Molecular Structure Analysis
The molecular formula of “1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole” is C16H12N4 . The molecular weight is 260.29 g/mol .
Chemical Reactions Analysis
The synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has been reported . This strategy involves a sequential opening/closing cascade reaction .
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
Pyrazoles, including the 1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole, have a wide range of applications in medicinal chemistry and drug discovery . Their unique structure and properties make them suitable for drug discovery.
Agrochemistry
In the field of agrochemistry, pyrazoles are used due to their diverse biological activities .
Coordination Chemistry
Pyrazoles are also used in coordination chemistry. Their ability to form complexes with various metals has been explored in numerous studies .
Organometallic Chemistry
In organometallic chemistry, pyrazoles are used as ligands to form organometallic complexes .
Materials Synthesis
Biological Studies
Antioxidants and Antimicrobial Agents
A multicomponent and green synthetic route for the synthesis of pyrano pyrazole derivatives as antioxidants and antimicrobial agents has been reported .
Synthesis of Bioactive Chemicals
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals .
Mechanism of Action
Target of Action
Pyrazole derivatives, a class of compounds to which this compound belongs, have been reported to exhibit diverse physiological and pharmacological activities
Mode of Action
Pyrazole derivatives are known for their diverse functionality and stereochemical complexity , which could contribute to their interaction with biological targets. More detailed studies are required to elucidate the specific interactions of this compound with its targets.
Biochemical Pathways
Pyrazole derivatives have been reported to exhibit various physiological and pharmacological activities , suggesting that they may affect multiple biochemical pathways
Result of Action
Given the diverse physiological and pharmacological activities of pyrazole derivatives , this compound could potentially have a wide range of effects at the molecular and cellular level
properties
IUPAC Name |
3,6-diphenyl-1,4-dihydropyrazolo[4,3-c]pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4/c1-3-7-11(8-4-1)13-15-16(20-17-13)14(18-19-15)12-9-5-2-6-10-12/h1-10H,(H,17,20)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWJYQSXFBAIQQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC3=C2NN=C3C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70376224 |
Source
|
| Record name | 1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
60492-61-7 |
Source
|
| Record name | 1,4-Dihydro-3,6-diphenyl-pyrazolo[4,3-c]pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70376224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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